Cas no 823786-78-3 (Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro-)

• Product Name: Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro-
• CAS No: 823786-78-3
• MF: C₈H₆ClF₃N₂O₃S
• MW: 302.658050060272
• CID: 693464
• PubChem ID: 71419030
• Update Time: 2025-11-01

Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro-
• N-(2-chloro-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide
• DTXSID00838300
• 823786-78-3
• EN300-27734119

• Inchi： 1S/C8H6ClF3N2O3S/c9-5-3-4(18(13,16)17)1-2-6(5)14-7(15)8(10,11)12/h1-3H,(H,14,15)(H2,13,16,17)
• InChI Key： OQHQUUNENOHCKW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C(F)(F)F)=O)S(N)(=O)=O

Computed Properties

• Exact Mass: 301.9739754g/mol
• Monoisotopic Mass: 301.9739754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.6Ų

Additional information on Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro-

Comprehensive Analysis of Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro- (CAS No. 823786-78-3)

In the realm of specialized chemical compounds, Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro- (CAS No. 823786-78-3) stands out as a compound of significant interest due to its unique structural properties and potential applications. This sulfonamide derivative incorporates a trifluoroacetamide moiety, which is known for its electron-withdrawing effects, making it a valuable intermediate in pharmaceutical synthesis and agrochemical research. Researchers and industry professionals frequently search for terms like "CAS 823786-78-3 uses" or "N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoroacetamide properties," highlighting the growing demand for detailed information on this compound.

The molecular structure of Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro- features a chlorophenyl ring substituted with an aminosulfonyl group, which enhances its reactivity in cross-coupling reactions. This characteristic has sparked interest in its potential role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent trends in green chemistry have also led to inquiries about the compound's environmental impact, with searches such as "CAS 823786-78-3 biodegradability" gaining traction. These queries reflect the broader shift toward sustainable chemical practices in the industry.

From a synthetic chemistry perspective, Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro- is often utilized as a building block for more complex molecules. Its trifluoromethyl group is particularly noteworthy, as it can improve the metabolic stability and bioavailability of resulting compounds. This has led to its exploration in medicinal chemistry, where researchers investigate its potential in central nervous system (CNS) therapeutics. Popular search terms like "823786-78-3 solubility" and "N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoroacetamide synthesis" underscore the practical challenges and opportunities associated with this compound.

Another area of interest is the compound's spectroscopic properties, which are critical for quality control and analytical validation. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro-, ensuring its purity and consistency in research applications. Searches related to "CAS 823786-78-3 NMR data" or "HPLC methods for 823786-78-3" highlight the need for reliable analytical protocols. These methodologies are essential for meeting the stringent requirements of regulatory agencies and industrial standards.

In the context of intellectual property, Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro- has been referenced in several patent applications, particularly in the fields of antimicrobial agents and anti-inflammatory drugs. This has fueled discussions about its commercial viability and potential for scale-up production. Queries such as "823786-78-3 patent status" or "suppliers of N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoroacetamide" are indicative of the compound's growing relevance in the fine chemicals market. Companies specializing in custom synthesis often list this compound in their portfolios, catering to the demands of research institutions and pharmaceutical developers.

Looking ahead, the versatility of Acetamide, N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoro- positions it as a key player in advancing molecular innovation. Its integration into high-throughput screening platforms and combinatorial chemistry workflows further expands its utility. As the scientific community continues to explore its applications, the compound's profile is likely to evolve, driven by emerging trends in precision medicine and material science. For those seeking in-depth knowledge, resources on "823786-78-3 safety data" and "biological activity of N-[4-(aminosulfonyl)-2-chlorophenyl]-2,2,2-trifluoroacetamide" provide valuable insights into its multifaceted role in modern chemistry.